2-(1,3-Benzothiazol-2-yl)-4-(C-ethyl-N-heptylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-(C-ethyl-N-heptylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
371215-56-4
VCID:
VC0441186
InChI:
InChI=1S/C21H25F3N4OS/c1-3-5-6-7-10-13-25-14(4-2)17-18(21(22,23)24)27-28(19(17)29)20-26-15-11-8-9-12-16(15)30-20/h8-9,11-12,27H,3-7,10,13H2,1-2H3
SMILES:
CCCCCCCN=C(CC)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F
Molecular Formula:
C21H25F3N4OS
Molecular Weight:
438.5g/mol
2-(1,3-Benzothiazol-2-yl)-4-(C-ethyl-N-heptylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 371215-56-4
Main Products
VCID: VC0441186
Molecular Formula: C21H25F3N4OS
Molecular Weight: 438.5g/mol
| CAS No. | 371215-56-4 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-(C-ethyl-N-heptylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C21H25F3N4OS |
| Molecular Weight | 438.5g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-(C-ethyl-N-heptylcarbonimidoyl)-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C21H25F3N4OS/c1-3-5-6-7-10-13-25-14(4-2)17-18(21(22,23)24)27-28(19(17)29)20-26-15-11-8-9-12-16(15)30-20/h8-9,11-12,27H,3-7,10,13H2,1-2H3 |
| Standard InChIKey | SAVMAVGCQZBMKQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCN=C(CC)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
| Canonical SMILES | CCCCCCCN=C(CC)C1=C(NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F |
| PubChem Compound | 3800093 |
| Last Modified | Nov 11 2021 |
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